Cas no 537717-41-2 (1-Piperazinecarboxylic acid, 2-methyl-4-(4-nitrophenyl)-,1,1-dimethylethyl ester)

• Product Name: 1-Piperazinecarboxylic acid, 2-methyl-4-(4-nitrophenyl)-,1,1-dimethylethyl ester
• CAS No: 537717-41-2
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 1585427
• PubChem ID: 69452792
• Update Time: 2025-06-29

1-Piperazinecarboxylic acid, 2-methyl-4-(4-nitrophenyl)-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 2-methyl-4-(4-nitrophenyl)-,1,1-dimethylethyl ester
• tert-Butyl 2-methyl-4-(4-nitrophenyl)piperazine-1-carboxylate
• DB-217471
• AKOS024463097
• tert-butyl 2-methyl-4-(4-nitrophenyl)-1-piperazinecarboxylate
• A870635
• KDBDFFJYINSEQA-UHFFFAOYSA-N
• 537717-41-2
• 2-methyl-4-(4-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
• E89241
• SCHEMBL5467063

• MDL： MFCD22631768
• Inchi： 1S/C16H23N3O4/c1-12-11-17(13-5-7-14(8-6-13)19(21)22)9-10-18(12)15(20)23-16(2,3)4/h5-8,12H,9-11H2,1-4H3
• InChI Key： KDBDFFJYINSEQA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC(=CC=2)[N+](=O)[O-])CC1C)=O

Computed Properties

• Exact Mass: 321.16899
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 75.92

Additional information on 1-Piperazinecarboxylic acid, 2-methyl-4-(4-nitrophenyl)-,1,1-dimethylethyl ester

Comprehensive Overview of 1-Piperazinecarboxylic acid, 2-methyl-4-(4-nitrophenyl)-, 1,1-dimethylethyl ester (CAS No. 537717-41-2)

The compound 1-Piperazinecarboxylic acid, 2-methyl-4-(4-nitrophenyl)-, 1,1-dimethylethyl ester (CAS No. 537717-41-2) is a specialized organic molecule with significant applications in pharmaceutical research and chemical synthesis. This ester derivative of piperazine is characterized by its unique structural features, including a 2-methyl group and a 4-nitrophenyl substituent, which contribute to its reactivity and potential utility in drug discovery. Researchers and industry professionals frequently search for this compound due to its role in intermediate synthesis and its relevance in modern medicinal chemistry.

One of the key reasons for the growing interest in 1-Piperazinecarboxylic acid, 2-methyl-4-(4-nitrophenyl)-, 1,1-dimethylethyl ester is its potential as a building block for bioactive molecules. The presence of the piperazine core, a common motif in pharmaceuticals, makes it valuable for designing compounds with CNS (Central Nervous System) activity. Recent trends in drug development, such as the focus on kinase inhibitors and GPCR-targeted therapies, have further highlighted the importance of such intermediates. Users often inquire about its solubility, stability, and synthetic routes, reflecting the practical challenges faced in laboratory settings.

From a chemical perspective, the 1,1-dimethylethyl ester (tert-butyl ester) group in this compound offers protective advantages during multi-step syntheses. This feature is particularly appealing to chemists working on peptide modifications or prodrug formulations. Online searches frequently include terms like "piperazine derivatives," "nitrophenyl compounds," and "tert-butyl ester applications," indicating broad interest across academic and industrial sectors. The compound’s CAS No. 537717-41-2 serves as a critical identifier for procurement and regulatory compliance.

In the context of green chemistry and sustainable practices, researchers are exploring eco-friendly methods to synthesize 1-Piperazinecarboxylic acid, 2-methyl-4-(4-nitrophenyl)-, 1,1-dimethylethyl ester. Questions about catalytic alternatives, solvent reduction, and energy-efficient protocols are increasingly common in scientific forums. The compound’s 4-nitrophenyl moiety also attracts attention for its role in photochemical studies and sensor development, aligning with advancements in material science.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 537717-41-2. Quality control remains a top priority for manufacturers, with users seeking detailed spectral data and purity specifications. The compound’s compatibility with automated synthesis platforms is another trending topic, as the pharmaceutical industry adopts high-throughput technologies.

In summary, 1-Piperazinecarboxylic acid, 2-methyl-4-(4-nitrophenyl)-, 1,1-dimethylethyl ester represents a versatile tool for researchers addressing challenges in drug design and synthetic chemistry. Its structural complexity and functional groups make it a subject of ongoing investigation, with applications spanning from small-molecule therapeutics to advanced material engineering.